Cas no 898778-81-9 (3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone)

• Product Name: 3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone
• CAS No: 898778-81-9
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD07699946
• CID: 878257
• PubChem ID: 24726650
• Update Time: 2025-10-30

3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-dioxolan-2-yl)phenyl]-(2-methylphenyl)methanone
• 3'-(1,3-DIOXOLAN-2-YL)-2-METHYLBENZOPHENONE
• AKOS016022087
• [3-(1,3-Dioxolan-2-yl)phenyl](2-methylphenyl)methanone
• 2-[3-(2-METHYLBENZOYL)PHENYL]-1,3-DIOXOLANE
• DTXSID70645043
• MFCD07699946
• 898778-81-9
• 3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone

• MDL： MFCD07699946
• Inchi： 1S/C17H16O3/c1-12-5-2-3-8-15(12)16(18)13-6-4-7-14(11-13)17-19-9-10-20-17/h2-8,11,17H,9-10H2,1H3
• InChI Key： ISMSYXBOBFTYBK-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC=C(C(C2C=CC=CC=2C)=O)C=1

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.27140

3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone Security Information

• Storage Condition：(BD312357)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone

Professional Introduction to Compound with CAS No. 898778-81-9 and Product Name: 3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone

The compound with the CAS number 898778-81-9 and the product name 3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in various scientific domains. The presence of a 1,3-dioxolan-2-yl moiety in its molecular structure introduces a distinctive electronic and steric environment, which is pivotal in modulating its chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and material science. The 3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone molecule, with its benzophenone core and dioxolan substituent, exhibits promising characteristics that make it a valuable candidate for further exploration. The benzophenone moiety is well-known for its photochemical properties, which have been extensively studied for applications in photodynamic therapy and as intermediates in organic synthesis. The integration of the 1,3-dioxolan-2-yl group into this framework introduces additional reactivity and functionalization possibilities, enhancing its versatility.

In the realm of pharmaceutical research, the structural features of 3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone have been investigated for their potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for developing novel therapeutic agents. The dioxolan ring, known for its stability and ability to form hydrogen bonds, contributes to the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of 3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone involves a series of well-defined chemical reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies have been employed to construct the dioxolan ring efficiently while maintaining high purity standards. These methodologies often involve catalytic processes that minimize byproduct formation, ensuring that the final product meets stringent quality requirements.

One of the most intriguing aspects of 3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone is its potential application in materials science. The compound's photochemical properties have been explored for use in organic electronics and photovoltaic devices. The benzophenone core can be utilized as a photosensitizer or an electron acceptor in various photochemical reactions, while the dioxolan group provides stability and modulates reactivity. This dual functionality makes it an attractive candidate for developing next-generation materials with enhanced performance characteristics.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone with greater accuracy. Molecular modeling techniques have been used to simulate its interactions with biological targets, providing insights into its potential pharmacological effects. These simulations have helped refine synthetic strategies and guide experimental design, accelerating the discovery process.

The environmental impact of synthesizing and utilizing 3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone has also been a focus of recent research. Efforts have been made to develop greener synthetic routes that reduce waste and energy consumption without compromising yield or purity. Such sustainable practices are essential for ensuring that chemical research remains viable long-term while minimizing its ecological footprint.

In conclusion, the compound with CAS number 898778-81-9 and the product name 3'-(1,3-Dioxolan-2-yl)-2-methylbenzophenone represents a significant contribution to both pharmaceutical and materials science. Its unique structural features offer a wide range of potential applications, from drug development to advanced materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in scientific innovation.